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Compound of Interest

Compound Name: Prilocaine Hydrochloride

Cat. No.: B1662218 Get Quote

Introduction

Prilocaine hydrochloride is a local anesthetic of the amino amide classification, chemically

related to lidocaine.[1] It is widely utilized in medical and dental procedures to induce

temporary, reversible local anesthesia.[2][3] Its primary function is to block nerve impulses,

thereby preventing the sensation of pain in a specific area of the body.[4][5] This technical

guide provides an in-depth overview of the molecular structure, physicochemical properties,

mechanism of action, and key experimental protocols related to Prilocaine hydrochloride,

intended for researchers, scientists, and professionals in drug development.

Molecular Identity and Structure
Prilocaine hydrochloride is the hydrochloride salt form of prilocaine.[1] The presence of the

hydrochloride moiety renders the molecule water-soluble, facilitating its use in injectable

formulations.[6]

Below is a diagram representing the core molecular structure of Prilocaine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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